N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-10-6-11(2)16(12(3)7-10)18-17(19)13-4-5-14-15(8-13)21-9-20-14/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key: FUYYLEVIPRJGGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide is an organic compound characterized by its unique structure, which includes a benzodioxole ring and a trimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide typically involves the reaction of 2,4,6-trimethylaniline with 1,3-benzodioxole-5-carbonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent reaction conditions and high yield. The use of automated systems for monitoring and controlling the reaction parameters can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4,6-trimethylphenyl)formamide
• 2,4,6-trimethylbenzophenone
• 2,4,6-trimethylaniline

Uniqueness

N-(2,4,6-trimethylphenyl)-1,3-benzodioxole-5-carboxamide is unique due to its combination of a benzodioxole ring and a trimethylphenyl group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.